Cas no 1610008-77-9 (6-chloro-5-methoxypyridazin-3-amine)

• Product Name: 6-chloro-5-methoxypyridazin-3-amine
• CAS No: 1610008-77-9
• MF: C₅H₆ClN₃O
• MW: 159.573639392853
• MDL: MFCD30662916
• CID: 5210326
• PubChem ID: 90133642
• Update Time: 2025-07-22

6-chloro-5-methoxypyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinamine, 6-chloro-5-methoxy-
• 6-Chloro-5-methoxypyridazin-3-amine
• 6-chloro-5-methoxypyridazin-3-amine

• MDL： MFCD30662916
• Inchi： 1S/C5H6ClN3O/c1-10-3-2-4(7)8-9-5(3)6/h2H,1H3,(H2,7,8)
• InChI Key： SZJVUGUEIOCPFI-UHFFFAOYSA-N
• SMILES： C1(N)=NN=C(Cl)C(OC)=C1

Additional information on 6-chloro-5-methoxypyridazin-3-amine

Professional Introduction to 6-chloro-5-methoxypyridazin-3-amine (CAS No. 1610008-77-9)

6-chloro-5-methoxypyridazin-3-amine, with the chemical formula C₅H₆ClN₂O, is a significant compound in the field of pharmaceutical chemistry and agrochemical research. This heterocyclic amine features a pyridazine core substituted with a chloro group at the 6th position and a methoxy group at the 5th position, along with an amine functional group at the 3rd position. Its unique structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules.

The6-chloro-5-methoxypyridazin-3-amine CAS No. 1610008-77-9 has garnered attention due to its role in developing novel therapeutic agents. Recent studies have highlighted its potential in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The presence of both chloro and methoxy substituents enhances its reactivity, allowing for further functionalization into more complex structures. This property is particularly advantageous in medicinal chemistry, where structural diversity is key to discovering new drug candidates.

In the realm of agrochemicals, this compound has been explored for its ability to act as a precursor in the synthesis of herbicides and fungicides. The pyridazine ring is a common motif in agrochemicals due to its stability and ability to interact with biological targets effectively. Researchers have been particularly interested in modifying the6-chloro-5-methoxypyridazin-3-amine structure to improve its efficacy and environmental safety. For instance, recent patents have described derivatives of this compound that exhibit enhanced selectivity towards specific plant pathogens while minimizing toxicity to non-target organisms.

TheCAS No. 1610008-77-9 identification ensures that researchers can reliably source and utilize this compound in their experiments. Its molecular structure allows for various synthetic pathways, making it a versatile building block in organic synthesis. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups, expanding its utility in drug discovery programs.

One of the most promising applications of6-chloro-5-methoxypyridazin-3-amine is in the development of antiviral agents. The pyridazine core has been shown to interact with viral enzymes, inhibiting their activity and thereby reducing viral replication. In particular, studies have focused on its potential as an inhibitor of RNA-dependent RNA polymerases (RdRp), which are essential for viral replication cycles. Preliminary results suggest that certain derivatives of this compound can significantly reduce viral load in infected cells, making them attractive candidates for further development.

TheCAS No. 1610008-77-9 compound also shows promise in addressing antibiotic resistance issues. The increasing prevalence of multidrug-resistant bacteria necessitates the discovery of novel antimicrobial agents. Pyridazine derivatives have demonstrated activity against Gram-positive and Gram-negative bacteria by interfering with essential bacterial processes such as cell wall synthesis and DNA replication. Researchers are exploring modifications to enhance the antimicrobial properties while maintaining safety profiles suitable for human use.

In conclusion, 6-chloro-5-methoxypyridazin-3-amine (CAS No. 1610008-77-9) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it a valuable intermediate in pharmaceuticals, agrochemicals, and antiviral research. As our understanding of biological systems continues to evolve, compounds like6-chloro-5-methoxypyridazin-3-amine will play an increasingly important role in addressing global health challenges.